Cas no 152775-45-6 (3,5-Dimethyl-4-methoxybenzonitrile)

3,5-Dimethyl-4-methoxybenzonitrile structure
152775-45-6 structure
Product Name:3,5-Dimethyl-4-methoxybenzonitrile
CAS No:152775-45-6
Molecular Formula:C10H11NO
Molecular Weight:161.2004
MDL:MFCD03428544
CID:99129
PubChem ID:24882981

3,5-Dimethyl-4-methoxybenzonitrile Properties

Names and Identifiers

    • 4-Methoxy-3,5-dimethylbenzonitrile
    • 3 5-DIMETHYL-4-METHOXYBENZONITRILE
    • Benzonitrile,4-methoxy-3,5-dimethyl-
    • 638811_ALDRICH
    • ACMC-20ancd
    • AGN-PC-0036TC
    • CTK6J3956
    • SureCN932145
    • 3 5-DIMETHYL-4-METHOXYBENZONITRILE 97
    • 3,5-Dimethyl-4-methoxybenzonitrile
    • 4-Methoxy-3,5-dimethyl-benzonitrile
    • AS03731
    • CM13061
    • AK129028
    • X4273
    • 3,5-Dimethyl-4-methoxybenzonitrile, 97%
    • DS-6020
    • AKOS013153311
    • 152775-45-6
    • SCHEMBL932145
    • DTXSID10566465
    • A3354
    • MFCD03428544
    • CS-0153722
    • J-008948
    • FT-0766473
    • DB-024382
    • MDL: MFCD03428544
    • InChIKey: LOWLIBHYJIAZTN-UHFFFAOYSA-N
    • Inchi: 1S/C10H11NO/c1-7-4-9(6-11)5-8(2)10(7)12-3/h4-5H,1-3H3
    • SMILES: O(C([H])([H])[H])C1C(C([H])([H])[H])=C([H])C(C#N)=C([H])C=1C([H])([H])[H]

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 161.084063974g/mol
  • Heavy Atom Count: 12
  • Complexity: 181
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.3
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 33

Experimental Properties

  • Refractive Index: 1.518
  • Boiling Point: 290 ºC
  • Melting Point: 49-53 °C (lit.)
  • Flash Point: Fahrenheit: >230 ° f
    Celsius: >110 ° c
  • Color/Form: solid
  • Solubility: Not determined
  • Density: 1.04

3,5-Dimethyl-4-methoxybenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003J5B-250mg
4-Methoxy-3,5-dimethylbenzonitrile
152775-45-6 97%
250mg
$15.00 2025-02-20
A2B Chem LLC
AB63983-250mg
4-Methoxy-3,5-dimethylbenzonitrile
152775-45-6 97%
250mg
$15.00 2024-04-20
Aaron
AR003JDN-250mg
4-Methoxy-3,5-dimethylbenzonitrile
152775-45-6 97%
250mg
$20.00 2025-01-22
abcr
AB452749-1 g
3,5-Dimethyl-4-methoxybenzonitrile
152775-45-6
1g
€159.50 2023-04-22
AK Scientific
X4273-1g
3 5-Dimethyl-4-methoxybenzonitrile
152775-45-6 97%
1g
$165 2023-09-15
Alichem
A010005871-250mg
3,5-Dimethyl-4-methoxybenzonitrile
152775-45-6 97%
250mg
480.00 USD
Ambeed
A160434-250mg
4-Methoxy-3,5-dimethylbenzonitrile
152775-45-6 97%
250mg
$20.0
Apollo Scientific
OR400285-1g
3,5-Dimethyl-4-methoxybenzonitrile
152775-45-6 97%
1g
£72.00 2025-02-20
Crysdot LLC
CD12138867-10g
4-Methoxy-3,5-dimethylbenzonitrile
152775-45-6 95+%
10g
$386 2024-07-23
eNovation Chemicals LLC
D375810-5g
4-Methoxy-3,5-dimethylbenzonitrile
152775-45-6 97%
5g
$300 2022-09-07

3,5-Dimethyl-4-methoxybenzonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:152775-45-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:152775-45-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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